2-(4-Cyclopropyl-5-methyl-4H-1,2,4-triazol-3-YL)acetic acid

• Molecular Formula: C8H11N3O2
• Molecular Weight: 181.19 g/mol
• SMILES: CC1=NN=C(N1C2CC2)CC(=O)O
• InChI: InChI=1S/C8H11N3O2/c1-5-9-10-7(4-8(12)13)11(5)6-2-3-6/h6H,2-4H2,1H3,(H,12,13)
• InChIKey: LLMXRUYBGLPGJX-UHFFFAOYSA-N

2-(4-Cyclopropyl-5-methyl-4H-1,2,4-triazol-3-YL)acetic acid: Structural Profile & Data Scarcity

2-(4-Cyclopropyl-5-methyl-4H-1,2,4-triazol-3-YL)acetic acid (CAS 1248230-21-8) is a 1,2,4-triazole derivative featuring a cyclopropyl group at N-4, a methyl group at C-5, and an acetic acid moiety at C-3. It is cataloged by multiple chemical suppliers as a research-grade building block with a molecular formula of C8H11N3O2 and a molecular weight of 181.19 g/mol . Unlike extensively profiled drug-like triazoles, this compound currently lacks peer-reviewed publications or patent examples that directly disclose quantitative biological, physicochemical, or functional data for the molecule itself [1].

1

Research-grade building block with cyclopropyl and free carboxylic acid handle.

2

No published biological activity data – selection relies on structural novelty, not functional validation.

• [1] SciFinder/PubMed cross-search for '2-(4-Cyclopropyl-5-methyl-4H-1,2,4-triazol-3-YL)acetic acid' and '1248230-21-8' (date of search: May 2026). No primary research articles or patents reporting quantitative activity data for this exact compound were retrieved. View Source

2-(4-Cyclopropyl-5-methyl-4H-1,2,4-triazol-3-YL)acetic acid: In-Class Analogs Are Not Reliable Substitutes

The 1,2,4-triazole-3-acetic acid class is known for context-dependent biological and chemical behavior. Published SAR for analogous series demonstrates that seemingly minor substituent changes at N-4 and C-5 can drastically alter target potency, physicochemical properties, and metabolic stability [1]. For example, within a related set of triazole-3-acetic acid derivatives, shifting from a phenyl to a cyclopropyl substituent on the triazole ring has been associated with significant changes in anti-inflammatory COX-2 inhibition and activity profiles, though specific quantitative data for the title compound itself are absent [2]. Therefore, assuming functional interchangeability with other 1,2,4-triazole-3-acetic acid analogs introduces substantial risk of divergent performance in both research and industrial applications.

Target Compound

4‑cyclopropyl‑5‑methyl‑4H‑1,2,4‑triazol‑3‑yl‑acetic acid; no quantitative biological data reported.

Class Analogs

N‑4 or C‑5 substituent changes (e.g., phenyl vs. cyclopropyl) drastically alter biological activity profiles in related triazole‑3‑acetic acids.

• [1] Abd El-wahab, H. A. A.; Abdel-Rahman, H. M.; Alkaramany, G.-E. S.; El-Gendy, M. A. Synthesis, biological evaluation and molecular modeling study of substituted 1,2,4-triazole-3-acetic acid derivatives. Der Pharma Chemica 2011. Abstract. View Source
• [2] Der Pharma Chemica abstract (2011) notes significant anti-inflammatory activity variation among 1,2,4-triazole-3-acetamides and acetates with different N-substituents, though no data for the 4-cyclopropyl-5-methyl analog are reported. View Source

2-(4-Cyclopropyl-5-methyl-4H-1,2,4-triazol-3-YL)acetic acid: Comparative Evidence Limitations

Absence of Head-to-Head Biological Activity Data

A systematic search of PubMed, Google Scholar, and patent databases for '2-(4-Cyclopropyl-5-methyl-4H-1,2,4-triazol-3-YL)acetic acid' and its CAS number yielded zero primary research articles or patents containing quantitative in vitro or in vivo activity data for this precise compound. This includes an absence of data for common anti-inflammatory, antimicrobial, or enzyme inhibition assays that are frequently reported for structurally related 1,2,4-triazole-3-acetic acid derivatives [1]. While broad patent filings (e.g., US 2020/0017519 on triazole ACC inhibitors) enumerate cyclopropyl and methyl as permissible substituents, the specific 4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl-acetic acid combination is not disclosed as a worked example with accompanying biological data [2]. Consequently, no quantitative comparator-based differentiation can be established at this time.

Biological Data

Data to verify

No quantitative biological, physicochemical, or functional data found in peer-reviewed literature or patents for the exact compound.

Selection must rely on structural novelty rather than proven biological activity.

Literature and patent search performed May 2026; absence of evidence is not evidence of absence.

Evidence Dimension	Availability of published biological activity data
Target Compound Data	No quantitative receptor-binding, cellular, or in vivo efficacy data found for the exact compound
Comparator Or Baseline	Structurally analogous 1,2,4-triazole-3-acetic acid derivatives (e.g., N-4 acylated or 5-aryl substituted variants) have published IC50 values against COX-2, antimicrobial MIC, and anti-inflammatory activity data
Quantified Difference	Not calculable; data for target compound are absent
Conditions	Literature and patent database search conducted in May 2026

Why This Matters

The lack of quantitative comparator data means any procurement or selection decision must be based on the compound's structural novelty and synthetic utility rather than a proven biological differentiation, which carries inherent risk and should be explicitly acknowledged in experimental design.

• [1] Literature search across PubMed, Google Scholar, and SureChEMBL, May 2026, using the compound name, CAS number, and SMILES string (Cc1nnc(CC(=O)O)n1C1CC1). No quantitative biological activity data retrieved. View Source
• [2] US Patent Application 20200017519, 'Triazole ACC inhibitors and uses thereof.' The document generically claims compounds with cyclopropyl and methyl substitutions but does not provide specific biological data for the title compound. View Source

2-(4-Cyclopropyl-5-methyl-4H-1,2,4-triazol-3-YL)acetic acid: Validated Application Scenarios

Reference Standard & Starting Material for Triazole Synthesis

Given the complete absence of quantitative biological data, the most defensible application of 2-(4-cyclopropyl-5-methyl-4H-1,2,4-triazol-3-YL)acetic acid is as a synthetic building block or analytical reference standard. Its unique combination of a cyclopropyl group and a free carboxylic acid handle makes it a useful core for generating libraries of amides, esters, or heterocyclic hybrids, particularly for groups exploring the chemical space around ACC inhibitors or other triazole-targeting programs [1]. This is grounded in established synthetic methodology for 1,2,4-triazolylacetic acid derivatives, which are known to act as strong acylating agents and participate in condensations, although the specific reactivity of this compound has not been comparatively quantified .

Physicochemical & Solid-State Profiling in Pre-Formulation

The title compound can be justifiably employed in comparative solid-state and solubility screens. Its molecular structure (MW 181.19, heterocyclic core, ionizable carboxylic acid) renders it suitable for studying the effect of N-4 cyclopropyl versus N-4 alkyl/aryl substituents on crystal packing, melting point, and dissolution rate. Such studies require no pre-existing biological data and can yield procurement-relevant information about manufacturability and handling [1].

Computational Chemistry & SBDD Model Building

Due to its low molecular weight and defined substitution pattern, this compound is a candidate for building and validating computational models (e.g., pharmacophore models, QSAR) focused on the 1,2,4-triazole-3-acetic acid scaffold. Researchers can use quantum mechanical calculations to compare properties such as HOMO/LUMO energies, electrostatic potential surfaces, and pKa predictions with other in-class analogs, contributing to a predictive understanding of the class before costly synthesis and testing of more complex derivatives [1].

Application

Selection Property

Validation Focus

Synthetic building block / reference standard

Cyclopropyl‑acetic acid handle for amide/ester library generation

Confirm reactivity and purity by in‑house characterization

Physicochemical profiling

Ionizable carboxylic acid for salt/crystal form screening

Measure melting point, solubility, logP experimentally

Computational model building

Low‑MW triazole scaffold for QSAR/pharmacophore studies

Validate computational predictions with synthetic analogs

• [1] Khomenko, D. M.; Doroshchuk, R. O.; Vashchenko, O. V.; Lampeka, R. D. Synthesis and study of novel 1,2,4-triazolylacetic acid derivatives. Chemistry of Heterocyclic Compounds 2016, 52, 402–408. The study demonstrates that triazolylacetic esters are strong acylating agents and undergo characteristic decarboxylation and condensation reactions, establishing the class's synthetic utility. View Source